[1-(6-Methoxy-2-naphthyl)ethyl]amine hydrochloride

• IUPAC Name: 1-(6-methoxynaphthalen-2-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C13H15NO.ClH/c1-9(14)10-3-4-12-8-13(15-2)6-5-11(12)7-10;/h3-9H,14H2,1-2H3;1H
• InChI Key: IUQPLZORRBTNOM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)C=C(C=C2)OC)N.Cl
• Molecular Formula: C13H16ClNO
• Molecular Weight: 237.72 g/mol
• CAS No.: 133097-30-0; 51872-03-8

Description

[1-(6-Methoxy-2-naphthyl)ethyl]amine hydrochloride is a useful research compound. Its molecular formula is C13H16ClNO and its molecular weight is 237.73. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A further representative compound of the present invention was prepared according to Scheme 1 in the following manner. To a solution of naproxen (10.0 g, 0.04 mole) in 50 mL benzene at room temperature were added triethylamine (6.1 mL, 0.04 mole) and diphenylphosphoryl azide (9.4 mL, 0.04 mole). The solution was heated to reflux and stirred for two hours before slowly adding concentrated HCl solution (12 M; 7.2 mL, 0.08 mole) via pipet. Evolution of CO2 gas was noted. The mixture was stirred at reflux for thirty minutes, then cooled to room temperature and concentrated in vacuo. Ether was added and the solution was concentrated again. A white solid precipitate was filtered and washed with ether to give 15.4 g of crude salt. Approximately 5.0 g of the salt was then placed in water and an insoluble gum was filtered off. The aqueous layer was basified with 2N NaOH solution and extracted with ethyl acetate (3×50 mL). The organic extract was washed with brine and dried (MgSO4), filtered and concentrated in vacuo to give 2.51 g of the 1-(6-methoxynaphthalen-2-yl)ethyl amine hydrochloride salt 2.1 as a white solid.